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Compound of Interest

Compound Name: Perisesaccharide B

Cat. No.: B150461

CAS Number: 1095261-93-0

This technical guide provides an in-depth overview of Perisesaccharide B, an oligosaccharide
with potential applications in drug development. The document is intended for researchers,
scientists, and professionals in the pharmaceutical and biotechnology industries.

Chemical Properties

Perisesaccharide B is an oligosaccharide isolated from the root barks of Periploca sepium[1].

Its fundamental chemical and physical properties are summarized in the table below for easy
reference.
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Property Value Source
CAS Number 1095261-93-0 [1]
Molecular Formula C36H60018 [2]
Molecular Weight 780.85 g/mol [2]
Appearance White to off-white solid [3]

Store at 4°C, protected from

light. For extended storage in
Storage solvent, -80°C (6 months) or [3]

-20°C (1 month) is

recommended.

Biological Activity

While the biological activities of many oligosaccharides are an active area of research, specific
studies detailing the in-vitro and in-vivo effects of Perisesaccharide B are not yet prevalent in
publicly available literature. However, compounds isolated from Periploca sepium, the natural
source of Perisesaccharide B, have demonstrated immunosuppressive properties. Notably,
some compounds from this plant have been shown to inhibit the proliferation of T
lymphocytes[4]. The general mechanisms by which oligosaccharides can exert anti-
inflammatory and immunomodulatory effects often involve interference with cellular signaling
pathways, such as the TLR4/MAPK/NF-kB pathway, which is crucial in the inflammatory
response. Further research is required to determine if Perisesaccharide B acts through this or
other signaling cascades.

Experimental Protocols
Isolation and Purification of Perisesaccharide B from
Periploca sepium

The following is a generalized protocol based on the initial isolation of Perisesaccharides A-E,
including Perisesaccharide B, as described by Wang et al. (2010). For precise details and
parameters, consulting the original publication is highly recommended.
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Workflow for Isolation and Purification

‘ Dried root barks of Periploca sepium \

Extraction with 95% EtOH

:

Concentration under reduced pressure

:

Partition between H20 and petroleum ether, EtOAc, and n-BuOH

Column Chromatography (Macroporous resin, Silica gel, ODS)

:

Elution with gradient solvents

:

Preparative HPLC

Pure Perisesaccharide B
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Caption: Isolation and purification workflow for Perisesaccharide B.
Methodology:

o Extraction: The air-dried and powdered root barks of Periploca sepium are extracted with
95% ethanol at room temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude
extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
petroleum ether, ethyl acetate, and n-butanol.

o Column Chromatography: The n-butanol fraction, which contains the oligosaccharides, is
subjected to multiple rounds of column chromatography. This typically involves macroporous
resin, silica gel, and octadecylsilyl (ODS) silica gel columns, with elution performed using a
gradient of solvents (e.g., chloroform-methanol or methanol-water).

e Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Perisesaccharide B are further purified by preparative HPLC to yield the pure compound.

 Structural Elucidation: The structure of the isolated Perisesaccharide B is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS).

Potential Sighaling Pathways

While the specific signaling pathways modulated by Perisesaccharide B have not been
elucidated, based on the known activities of other oligosaccharides and compounds from
Periploca sepium, a potential area of investigation is its effect on T-lymphocyte activation and
proliferation. The following diagram illustrates a generalized signaling pathway for T-cell
activation, which could be a target for inhibition.
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Caption: Simplified T-cell receptor signaling pathway.

This guide serves as a foundational resource for researchers interested in Perisesaccharide
B. Further investigation into its biological activities and mechanisms of action is warranted to
fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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